Cas no 1217459-14-7 (N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt)

• Product Name: N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt
• CAS No: 1217459-14-7
• MF: C₂₁H₃₉N₅O₄
• MW: 425.565465211868
• CID: 2602521
• PubChem ID: 329763141
• Update Time: 2025-05-26

N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-azido-L-hoMoalanine (dicyclohexylaMMoniuM) salt
• (2S)-4-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid,N-cyclohexylcyclohexanamine
• N-Boc-4-azido-L-homoalanine (dicyclohexylammonium) salt >=97% (CE)
• (2S)-4-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoicacid,N-cyclohexylcyclohexanamine
• N-Boc-4-azido-L-hoMoalanine (dicyclohexylaMMoniuM) salt USP/EP/BP
• Boc-4-Azido-L-Homoalanine (dicyclohexylammonium) salt
• 1217459-14-7
• N-Boc-4-azido-L-homoalanine dicyclohexylammonium salt
• (2S)-4-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate;dicyclohexylazanium
• N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt

• MDL： MFCD15144822
• Inchi： 1S/C12H23N.C9H16N4O4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-9(2,3)17-8(16)12-6(7(14)15)4-5-11-13-10/h11-13H,1-10H2;6H,4-5H2,1-3H3,(H,12,16)(H,14,15)/t;6-/m.0/s1
• InChI Key： UCLAYMPJMDBLOX-ZCMDIHMWSA-N
• SMILES： [NH2+](C1CCCCC1)C1CCCCC1.C([O-])(=O)[C@H](CCN=[N+]=[N-])NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 425.30020474g/mol
• Monoisotopic Mass: 425.30020474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Optical Activity: [α]/D +15.5±1.0°, c = 1 in ethanol

N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on N-\u200bBoc-\u200b4-\u200bazido-\u200bL-\u200bhomoalanine (Dicyclohexylammoniu\u200bm) Salt

N-Boc-4-Azido-L-Homoalanine (Dicyclohexylammonium Salt): A Comprehensive Overview

The compound with CAS No. 1217459-14-7, known as N-Boc-4-azido-L-homoalanine (Dicyclohexylammonium Salt), is a specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and an azido (-N₃) functional group. The presence of these groups makes it a versatile building block for various chemical transformations and applications.

N-Boc-4-azido-L-homoalanine is a derivative of L-homoalanine, a non-proteinogenic amino acid. The substitution at the gamma position (C4) with an azide group introduces reactivity that is highly desirable in click chemistry reactions, particularly the Huisgen cycloaddition reaction. This reactivity allows for the formation of stable triazole linkages, which are widely used in drug discovery, bioconjugation, and polymer synthesis. The Boc group serves as a temporary protective group for the amine functionality, ensuring controlled reactivity during synthetic procedures.

Recent advancements in click chemistry have further highlighted the utility of N-Boc-4-azido-L-homoalanine in constructing complex molecular architectures. For instance, researchers have employed this compound to synthesize bioactive molecules with tailored pharmacokinetic properties. The azide group's ability to participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC) has enabled the creation of libraries of compounds with potential therapeutic applications. Moreover, the use of dicyclohexylammonium as a counterion stabilizes the compound's ionic form, enhancing its solubility and ease of handling during synthesis.

In addition to its role in small molecule synthesis, N-Boc-4-azido-L-homoalanine has found applications in peptide chemistry and materials science. Its incorporation into peptide sequences allows for the introduction of azide functionalities at specific positions, facilitating post-synthesis modifications. This capability is particularly valuable in the design of bioconjugates and protein engineering. Furthermore, the compound's reactivity has been leveraged in the development of stimuli-responsive materials, where click reactions enable dynamic control over material properties.

From a synthetic perspective, N-Boc-4-azido-L-homoalanine can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale and purity requirements. Recent studies have focused on optimizing these methods to improve yield and reduce reaction times, making this compound more accessible for large-scale applications.

The integration of N-Boc-4-azido-L-homoalanine into modern chemical toolkits underscores its importance as a versatile building block. Its combination of functional groups provides chemists with unprecedented control over molecular design and reactivity. As research continues to explore its potential applications, this compound is expected to play an increasingly pivotal role in advancing drug discovery and materials innovation.